Cas no 164391-52-0 (5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one)

• Product Name: 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one
• CAS No: 164391-52-0
• MF: C₂₄H₃₀O₂
• MW: 350.493807315826
• MDL: MFCD30729989
• CID: 235442
• PubChem ID: 9950307
• Update Time: 2025-09-26

5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(3,4-dimethylphenyl)-
• 5,7-ditert-butyl-3-(3,4-dimethylphenyl)-3H-1-benzofuran-2-one
• 3-(3,4-dimethylphenyl)-5,7-di-tert-butyl-benzofuran-2-one
• 5,7-di-tert-butyl-3-(3,4-dimethylphenyl)-3H-benzofuran-2-one
• 5,7-di-tert-butyl-3-(3,4-dimethyl-phenyl)-3H-benzofuran-2-one
• 5,7-di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one
• 5,7-di-tert-butyl-3-(3,4-dimethyphenyl)-3H-benzofuran-2-one
• IrganoxTM HP-136
• SureCN39132
• 2(3H)-Benzofuranone, 5,7-bis(1,1-dimethylethyl)-3-(3,4-dimethylphenyl)-
• CYHYIIFODCKQNP-UHFFFAOYSA-N
• 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)-2(3H)-benzofuranone
• AK683670
• 3-(3,4-dimethylphenyl)-5,7-di-tertbutyl-3H-benzofuran-2-one
• 5,7-di-tert-butyl-3-(3,4-dimethyl-phenyl)-3h benzofuran-2-one
• 5,7-di-t
• D84011
• Q27264040
• 3-(3,4-dimethylphenyl)-5,7-di-tert-butyl-3h-benzofuran-2-one
• 5,7-di-tert-butyl-
• Antioxidant HP136,2(3H)-Benzofuranone,5,7-bis(1,1-dimethylethyl)-3-(3,4-dimethylphenyl)
• 164391-52-0
• MFCD30729989
• AKOS030631720
• DTXSID10889045
• SCHEMBL39132
• SY247201
• 5,7-di-tert-butyl-3-(3,4-dimethylphenyl)-2,3-dihydro-1-benzofuran-2-one
• DS-20085
• CS-0160740
• 66Z7T9UCWM
• D5640
• UNII-66Z7T9UCWM
• 5,7-BIS(1,1-DIMETHYLETHYL)-3-(3,4-DIMETHYLPHENYL)-2(3H)-BENZOFURANONE
• 5,7-di-tert-butyl-3-(3,4-dimethylphenyl)-3h-benzo-furan-2-one
• 5,7-DI-TERT-BUTYL-3-(3,4-DIMETHYLPHENYL)-3H-1-BENZOFURAN-2-ONE
• 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one

• MDL： MFCD30729989
• Inchi： 1S/C24H30O2/c1-14-9-10-16(11-15(14)2)20-18-12-17(23(3,4)5)13-19(24(6,7)8)21(18)26-22(20)25/h9-13,20H,1-8H3
• InChI Key： CYHYIIFODCKQNP-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=C(C)C=2)C2=CC(=CC(=C12)C(C)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 350.2247
• Monoisotopic Mass: 350.224580195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 26.3
• Molecular Weight: 350.5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 131.0 to 135.0 deg-C
• Boiling Point: 405.0±45.0 °C at 760 mmHg
• Flash Point: 170.8±26.1 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans 1-phenylcoumarans

Additional information on 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one

Research Brief on 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one (CAS: 164391-52-0)

The compound 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one (CAS: 164391-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative is notable for its unique structural properties and potential therapeutic applications, particularly in the context of oxidative stress-related diseases and inflammation. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's potent antioxidant properties, attributed to the tert-butyl groups which enhance its radical scavenging capabilities. The research demonstrated that 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one effectively inhibits lipid peroxidation in vitro, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted its stability under physiological conditions, a critical factor for its viability as a therapeutic agent.

Further investigations into the compound's anti-inflammatory effects were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. Researchers found that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. This activity was linked to its ability to modulate the NF-κB signaling pathway, a key regulator of inflammation. These findings underscore its potential as a lead compound for developing novel anti-inflammatory drugs.

From a synthetic chemistry perspective, advancements in the scalable production of 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one have been achieved through optimized catalytic methods. A 2023 Organic Process Research & Development paper detailed a high-yield, low-cost synthesis route using palladium-catalyzed cross-coupling reactions, which could facilitate its broader application in preclinical and clinical studies. The paper also emphasized the importance of purity and reproducibility in large-scale synthesis to ensure consistent biological activity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including bioavailability and metabolic stability, require further investigation. Preliminary animal studies, as reported in a 2024 European Journal of Pharmacology study, indicated moderate oral bioavailability but rapid hepatic metabolism, suggesting the need for structural modifications or formulation strategies to improve its therapeutic efficacy. Additionally, toxicity profiles and long-term safety data are yet to be fully elucidated.

In conclusion, 5,7-Di-tert-butyl-3-(3,4-dimethylphenyl)benzofuran-2(3H)-one (CAS: 164391-52-0) represents a multifaceted compound with significant potential in addressing oxidative stress and inflammation-related disorders. Continued research into its mechanistic pathways, synthetic scalability, and pharmacological optimization will be critical to advancing its transition from bench to bedside. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential.